Ethyl 3-(2-(aminothioxomethyl)hydrazino)-2-methylbut-2-enoate

• IUPAC Name: ethyl (Z)-3-(2-carbamothioylhydrazinyl)-2-methylbut-2-enoate
• InChI: InChI=1S/C8H15N3O2S/c1-4-13-7(12)5(2)6(3)10-11-8(9)14/h10H,4H2,1-3H3,(H3,9,11,14)/b6-5-
• InChI Key: XMRBAUQGHBWXBW-WAYWQWQTSA-N
• Canonical SMILES: CCOC(=O)C(=C(C)NNC(=S)N)C
• Isomeric SMILES: CCOC(=O)/C(=C(/C)\NNC(=S)N)/C
• Molecular Formula: C8H15N3O2S
• Molecular Weight: 217.29 g/mol

Description

Ethyl 3-(2-(aminothioxomethyl)hydrazino)-2-methylbut-2-enoate, also known as ETAM, is an organic compound that has been studied for its potential uses in the scientific research field. ETAM is a thioxo-hydrazone compound that has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of Ethyl 3-(2-(aminothioxomethyl)hydrazino)-2-methylbut-2-enoate is not completely understood. However, it is believed that Ethyl 3-(2-(aminothioxomethyl)hydrazino)-2-methylbut-2-enoate binds to metal ions, such as zinc, and forms a complex that is capable of inhibiting the activity of enzymes. Additionally, Ethyl 3-(2-(aminothioxomethyl)hydrazino)-2-methylbut-2-enoate has been found to interact with other proteins, such as receptors, which may be involved in its mechanism of action.
Biochemical and Physiological Effects
Ethyl 3-(2-(aminothioxomethyl)hydrazino)-2-methylbut-2-enoate has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes, such as proteases, and to bind to metal ions, such as zinc. Additionally, it has been found to interact with other proteins, such as receptors, and to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

The main advantage of using Ethyl 3-(2-(aminothioxomethyl)hydrazino)-2-methylbut-2-enoate in lab experiments is its relatively low cost and easy availability. Additionally, Ethyl 3-(2-(aminothioxomethyl)hydrazino)-2-methylbut-2-enoate is a stable compound that is easy to store and use. However, there are some limitations to using Ethyl 3-(2-(aminothioxomethyl)hydrazino)-2-methylbut-2-enoate in lab experiments. For example, Ethyl 3-(2-(aminothioxomethyl)hydrazino)-2-methylbut-2-enoate is not soluble in water, which can make it difficult to use in certain experiments. Additionally, Ethyl 3-(2-(aminothioxomethyl)hydrazino)-2-methylbut-2-enoate is not very soluble in organic solvents, which can also limit its use in certain experiments.

Future Directions

There are a variety of potential future directions for the use of Ethyl 3-(2-(aminothioxomethyl)hydrazino)-2-methylbut-2-enoate in scientific research. One potential direction is the use of Ethyl 3-(2-(aminothioxomethyl)hydrazino)-2-methylbut-2-enoate as a substrate for enzyme-catalyzed reactions. Additionally, Ethyl 3-(2-(aminothioxomethyl)hydrazino)-2-methylbut-2-enoate could be used to study the effects of metal-ion binding proteins, as well as the effects of other proteins, such as receptors. Additionally, Ethyl 3-(2-(aminothioxomethyl)hydrazino)-2-methylbut-2-enoate could be used to synthesize compounds with potential therapeutic applications. Furthermore, Ethyl 3-(2-(aminothioxomethyl)hydrazino)-2-methylbut-2-enoate could be used to study the effects of anti-inflammatory and anti-oxidant properties. Finally, Ethyl 3-(2-(aminothioxomethyl)hydrazino)-2-methylbut-2-enoate could be used to study the effects of enzyme inhibitors and to develop new enzyme inhibitors.

Synthesis Methods

Ethyl 3-(2-(aminothioxomethyl)hydrazino)-2-methylbut-2-enoate can be synthesized using a two-step process. The first step involves the reaction of ethyl 3-(2-chloroethoxy)-2-methylbut-2-enoate with thiosemicarbazide in a 1:1 molar ratio in a solvent mixture of acetonitrile and water. This reaction produces ethyl 3-(2-aminothioxomethyl)hydrazino)-2-methylbut-2-enoate. The second step involves the reaction of the product of the first step with 2-methoxy-5-methylbenzaldehyde in a 1:1 molar ratio in a solvent mixture of acetonitrile and water. This reaction produces ethyl 3-(2-(aminothioxomethyl)hydrazino)-2-methylbut-2-enoate.

Scientific Research Applications

Ethyl 3-(2-(aminothioxomethyl)hydrazino)-2-methylbut-2-enoate has been used in a variety of scientific research applications. It has been used as a substrate for the study of enzymes and as a tool for the study of enzyme-catalyzed reactions. It has also been used as a reagent for the synthesis of compounds with potential therapeutic applications. Additionally, it has been used as a ligand for the study of metal-ion binding proteins.